![molecular formula C9H7BrN2O3 B1529551 Methyl 3-bromo-7-hydroxy-1H-indazole-5-carboxylate CAS No. 1363383-21-4](/img/structure/B1529551.png)
Methyl 3-bromo-7-hydroxy-1H-indazole-5-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of indazoles, the core structure in “Methyl 3-bromo-7-hydroxy-1H-indazole-5-carboxylate”, has been a subject of research. Recent strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Chemical Reactions Analysis
The chemical reactions involving indazoles have been studied extensively. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .Scientific Research Applications
Synthesis and Molecular Structure
The synthesis and molecular structure analysis of compounds related to Methyl 3-bromo-7-hydroxy-1H-indazole-5-carboxylate reveal significant interest in the chemical modification of indazole derivatives for various applications, including the development of novel compounds with potential antitumor activity. For instance, research on the synthesis of pyridyl–pyrazole-3-one derivatives, including analogs similar to the target compound, has shown that these compounds exhibit selective cytotoxicity against tumor cell lines without harming normal cells, highlighting their potential in cancer therapy (Huang et al., 2017).
Anticonvulsant Activity
The development of 3-aminopyrroles and related indazole compounds demonstrates a methodical approach to synthesizing new chemical entities with significant anticonvulsant activity. This process underscores the versatility of indazole derivatives in medicinal chemistry, particularly in creating compounds that offer a balance between efficacy and safety for neurological conditions (Unverferth et al., 1998).
N-Heterocyclic Carbene Chemistry
Indazole derivatives, including those structurally related to this compound, play a crucial role in the field of N-heterocyclic carbene chemistry. These compounds are involved in reactions that lead to ring enlargement and the formation of complex structures with potential applications in materials science and catalysis (Schmidt et al., 2008).
Antifungal and Antibacterial Activities
Research into novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, which are structurally related to the target compound, has demonstrated their effectiveness against various phytopathogenic fungi. This highlights the potential of indazole derivatives in developing new antifungal agents that could address the increasing resistance to existing treatments (Du et al., 2015).
Mechanism of Action
Target of Action
Indazole derivatives are known to interact with various biological targets. For example, some indazole compounds have been found to inhibit kinases such as CHK1 and CHK2 . .
Mode of Action
The mode of action of indazole derivatives can vary depending on the specific compound and its targets. Some indazole compounds act by inhibiting the activity of their target proteins, thereby affecting cellular processes
Biochemical Pathways
Indazole derivatives can affect various biochemical pathways depending on their targets. For instance, inhibition of CHK1 and CHK2 kinases can affect cell cycle regulation and DNA damage response
Result of Action
The result of a compound’s action depends on its mode of action and the biochemical pathways it affects. Some indazole derivatives have shown antiviral, anti-inflammatory, and anticancer activities
Properties
IUPAC Name |
methyl 3-bromo-7-hydroxy-2H-indazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O3/c1-15-9(14)4-2-5-7(6(13)3-4)11-12-8(5)10/h2-3,13H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXVMPNHKDJZVFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(NN=C2C(=C1)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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